Cas no 2000507-36-6 (2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide)

• Product Name: 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide
• CAS No: 2000507-36-6
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5777031
• PubChem ID: 165746396
• Update Time: 2025-10-28

2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide
• 2000507-36-6
• EN300-1140718

• Inchi： 1S/C11H18N4O/c1-7(15-6-5-13-8(15)2)10(11(12)16)14-9-3-4-9/h5-7,9-10,14H,3-4H2,1-2H3,(H2,12,16)
• InChI Key： PCVSRBZUZFQCQC-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)N1C=CN=C1C)NC1CC1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide

Professional Introduction to Compound with CAS No. 2000507-36-6 and Product Name: 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide

The compound with the CAS number 2000507-36-6 and the product name 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both cyclopropyl and imidazole moieties in its structure suggests a high degree of chemical complexity, which may contribute to its pharmacological activity.

Recent studies have highlighted the importance of 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide in the development of novel therapeutic agents. The cyclopropyl group is known for its ability to enhance binding affinity and metabolic stability, while the imidazole ring is a common pharmacophore in many bioactive molecules. This combination of structural features makes the compound a promising candidate for further investigation in various disease models.

In the realm of drug discovery, the CAS no. 2000507-36-6 compound has been explored for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preliminary in vitro studies have demonstrated that this molecule exhibits inhibitory activity against certain enzymes and receptors, suggesting its therapeutic relevance. The 2-methyl-1H-imidazol-1-yl substituent, in particular, has been identified as a key structural element that contributes to its binding interactions with biological targets.

The structural design of 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide aligns with current trends in medicinal chemistry, where rational drug design is employed to optimize pharmacokinetic properties and target specificity. The butanamide backbone provides a stable scaffold for further derivatization, allowing chemists to fine-tune the compound's pharmacological profile. This flexibility has made it an attractive scaffold for structure-based drug design initiatives.

Advances in computational chemistry have further enhanced the understanding of how CAS no. 2000507-36-6 interacts with biological systems. Molecular docking simulations have been performed to predict binding affinities and identify potential binding pockets on target proteins. These computational studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of lead compounds.

The integration of 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide into clinical trials represents a significant step forward in translating laboratory findings into therapeutic interventions. Researchers are particularly interested in its potential application as an adjunct therapy for conditions characterized by chronic inflammation or neuroinflammation. The compound's ability to modulate key signaling pathways has opened new avenues for treating diseases that were previously difficult to manage effectively.

From a synthetic chemistry perspective, the preparation of CAS no. 2000507-36-6 involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The synthesis requires careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods for this class of compounds.

The regulatory landscape for novel pharmaceutical compounds like 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)butanamide is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. The rigorous testing protocols ensure that only compounds with demonstrated therapeutic benefits reach patients worldwide.

In conclusion, the compound with CAS no. 2000507-36-6 and product name 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yibutanamide) represents a significant contribution to pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.